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Compound of Interest

Compound Name: Dimethoxymethylsilane

Cat. No.: B7823244 Get Quote

An In-depth Technical Guide to High-Purity Dimethoxymethylsilane for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of high-purity Dimethoxymethylsilane (CAS

No. 16881-77-9), including its commercial suppliers, key properties, and applications relevant

to research and drug development.

Commercial Suppliers and Specifications
High-purity Dimethoxymethylsilane is available from a number of commercial suppliers, with

purity levels typically ranging from 90% to over 97%. The primary method for purity analysis

cited by suppliers is Gas Chromatography (GC). Below is a summary of offerings from various

suppliers.
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Supplier Purity Specification Other Names

--INVALID-LINK-- ≥ 96% (GC)[1] Methyldimethoxysilane[1]

--INVALID-LINK-- >97.0% (GC) Methyldimethoxysilane

--INVALID-LINK-- 90%[2] Methyldimethoxysilane[2]

--INVALID-LINK-- >85% Not Specified

--INVALID-LINK-- >97.0% (GC)[3]

Methyldimethoxysilane;

Dimethoxymethylhydrosilane[3

]

--INVALID-LINK-- Not Specified Dimethoxy Methyl Silane[4]

--INVALID-LINK-- Not Specified[5] Not Specified[5]

Physicochemical Properties
The following table summarizes key physicochemical properties of Dimethoxymethylsilane.

Property Value

Molecular Formula C₃H₁₀O₂Si[1][2][3]

Molecular Weight 106.2 g/mol [1][2][3]

Appearance Colorless liquid[1]

Boiling Point 61 °C[2]

Density 0.861 g/cm³[2]

Refractive Index 1.36

Flash Point -25.8 °C[2]

Applications in Research and Drug Development
Dimethoxymethylsilane is a versatile organosilane with several applications in the

pharmaceutical and biomedical fields. Its primary function is as a surface modifying agent, a
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crosslinker, and a precursor in the synthesis of silicone-based materials.[6][7]

Surface Modification of Biomedical Implants: Silane coupling agents are used to modify the

surfaces of metallic and ceramic implants to improve biocompatibility and promote

osseointegration.[8][9][10] The methoxy groups of Dimethoxymethylsilane can hydrolyze to

form reactive silanol groups, which then condense with hydroxyl groups on the implant

surface, forming a stable covalent bond. This modified surface can then be further

functionalized with biomolecules.[9]

Drug Delivery Systems: Silicon-polymer hybrid materials are being explored for drug delivery

applications due to their biocompatibility and tunable degradation kinetics.[11]

Dimethoxymethylsilane can be used as a crosslinking agent in the synthesis of silicone

polymers, creating a matrix for the controlled release of therapeutic agents.[7][12] The

properties of the silicone matrix can be tailored by controlling the degree of crosslinking.

Synthesis of Pharmaceutical Intermediates: It is also used as a reagent in organic synthesis

for the production of novel drugs and pharmaceutical intermediates.[4][6]

Experimental Protocols and Methodologies
While specific, detailed protocols for high-purity Dimethoxymethylsilane are often proprietary

or published within specific research papers, the following sections outline the general

methodologies for its analysis and application.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard method for determining the purity of volatile silanes like

Dimethoxymethylsilane.

Objective: To separate and identify Dimethoxymethylsilane and any impurities to determine

the purity of the sample.

Methodology:

Sample Preparation: A dilute solution of the Dimethoxymethylsilane sample is prepared in

a volatile organic solvent such as heptane or dichloromethane.[13][14] The concentration is
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typically in the range of 1-10 µg/mL.[14]

GC Separation:

Column: A capillary column, often with a non-polar stationary phase like DB-5, is used for

separation.[13]

Injector: The sample is injected into a heated injector, and the temperature is set to ensure

complete vaporization without degradation.

Oven Program: A temperature gradient is used to separate compounds based on their

boiling points and interactions with the stationary phase. A typical program might start at a

low temperature (e.g., 40-80°C) and ramp up to a higher temperature.[13]

Carrier Gas: Helium is commonly used as the carrier gas.[13]

MS Detection:

As the separated components elute from the GC column, they enter the mass

spectrometer.

The molecules are ionized, typically by electron impact (EI), and the resulting fragments

are separated by their mass-to-charge ratio.

The fragmentation pattern serves as a "fingerprint" for identifying the compound.

Data Analysis: The purity is determined by comparing the peak area of

Dimethoxymethylsilane to the total area of all peaks in the chromatogram. The identity of

the main peak is confirmed by its mass spectrum.

Structural Confirmation by ¹H NMR Spectroscopy
¹H NMR spectroscopy is used to confirm the chemical structure of Dimethoxymethylsilane.

Objective: To verify the presence and connectivity of protons in the molecule, confirming its

identity.

Methodology:
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Sample Preparation: A small amount of the Dimethoxymethylsilane sample is dissolved in

a deuterated solvent, such as chloroform-d (CDCl₃), in an NMR tube.

Data Acquisition: The sample is placed in a nuclear magnetic resonance spectrometer, and

the ¹H NMR spectrum is acquired.

Spectral Interpretation: The spectrum of Dimethoxymethylsilane is expected to show

distinct signals corresponding to the methyl protons and the methoxy protons.[15][16] The

chemical shifts, integration values, and splitting patterns of these signals are compared to

known reference spectra to confirm the structure.[15][16]

Logical Workflow: Surface Modification of a
Biomedical Implant
The following diagram illustrates a logical workflow for the surface modification of a titanium-

based biomedical implant using Dimethoxymethylsilane to improve biocompatibility.
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Click to download full resolution via product page

Caption: Workflow for surface modification of a biomedical implant.

Conclusion
High-purity Dimethoxymethylsilane is a critical reagent for researchers and professionals in

drug development and biomedical materials science. Its ability to act as a surface modifier and

a component in silicone polymers allows for the creation of advanced materials with tailored

properties for improved therapeutic outcomes. When sourcing this chemical, it is essential to

consider the purity specifications provided by the supplier and to verify its identity and quality

using appropriate analytical techniques such as GC-MS and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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